Cas no 96-70-8 (2-tert-butyl-4-ethylphenol)

2-tert-butyl-4-ethylphenol structure
2-tert-butyl-4-ethylphenol structure
Product Name:2-tert-butyl-4-ethylphenol
CAS No:96-70-8
MF:C12H18O
MW:178.270723819733
MDL:MFCD00069413
CID:34869
PubChem ID:7309
Update Time:2024-10-25

2-tert-butyl-4-ethylphenol Chemical and Physical Properties

Names and Identifiers

    • 2-(tert-Butyl)-4-ethylphenol
    • 2-Butyl-2-ethyl-1,3-propanediol
    • 2-(tert)-Butyl-4-ethylphenol
    • 2-tert-Butyl-4-ethylphenol
    • 2-tert-Butyl-4-ethylphenolneat
    • 2-T-BUTYL-4-ETHYLPHENOL
    • 4-Aethyl-2-tert-butyl-phenol
    • 4-Ethyl-2-tert-butylphenol
    • 4-Hydroxy-1-aethyl-3-tert.-butyl-benzol
    • 6-di-t-butyl-4-ethylphenol
    • Phenol,2-tert-butyl-4-ethyl- (6CI,7CI,8CI)
    • 2-tert-Butyl-p-ethylphenol
    • 6-tert-Butyl-4-ethylphenol
    • 6-tert-Butyl-p-ethylphenol
    • 2-(1,1-Dimethylethyl)-4-ethylphenol
    • 2-tert-Butyl-4-ethyl-1-hydroxybenzene
    • 2-(1,1-Dimethylethyl)-4-ethylphenol (ACI)
    • Phenol, 2-tert-butyl-4-ethyl- (6CI, 7CI, 8CI)
    • Benzene, 2tertbutyl4ethyl1hydroxy
    • NCGC00248017-01
    • LZHCVNIARUXHAL-UHFFFAOYSA-
    • W-109362
    • Phenol, 2-(1,1-dimethylethyl)-4-ethyl-
    • D88860
    • 96-70-8
    • NCGC00254521-01
    • NS00015705
    • Benzene, 2-tert-butyl-4-ethyl-1-hydroxy-
    • CS-W017309
    • Q26840733
    • 2-tert-butyl-4-ethyl-phenol
    • 2-tert-Butyl-4-ethylphenol, 99%
    • P944B16873
    • 2-T-BUTYL-4-ETHYLPHENOL [HSDB]
    • Phenol, 2(1,1dimethylethyl)4ethyl
    • Phenol, 2-tert-butyl-4-ethyl-
    • CHEMBL224237
    • Phenol, 2tertbutyl4ethyl
    • HSDB 5305
    • EN300-20846
    • SCHEMBL245857
    • EINECS 202-526-8
    • B1810
    • DTXSID4044581
    • [2-(methylamino)acetyl] (2S)-2-[[(2R)-2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]-5-guanidino-pentanoyl]amino]-3-phenyl-propanoate
    • UNII-P944B16873
    • 2-(T-BUTYL)-4-ETHYLPHENOL
    • CAS-96-70-8
    • DTXCID2024581
    • AKOS000120797
    • 2tertButyl4ethylphenol
    • Tox21_300390
    • DS-18425
    • MFCD00069413
    • 4Ethyl2tertbutylphenol
    • 2-tert-butyl-4-ethylphenol
    • MDL： MFCD00069413
    • Inchi： 1S/C12H18O/c1-5-9-6-7-11(13)10(8-9)12(2,3)4/h6-8,13H,5H2,1-4H3
    • InChI Key： LZHCVNIARUXHAL-UHFFFAOYSA-N
    • SMILES： OC1C(C(C)(C)C)=CC(CC)=CC=1

Computed Properties

  • Exact Mass: 178.13600
  • Monoisotopic Mass: 178.135765
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 4
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.939 g/mL at 25 °C(lit.)
  • Melting Point: 28-32 °C (lit.)
  • Boiling Point: 248°C(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: 1.5087 (estimate)
  • PSA: 20.23000
  • LogP: 3.25210
  • FEMA: 3291
  • Solubility: Not determined

2-tert-butyl-4-ethylphenol Security Information

  • Symbol: GHS05
  • Prompt：warning
  • Signal Word：Danger
  • Hazard Statement： H314
  • Warning Statement： P280,P305+P351+P338,P310
  • Hazardous Material transportation number：UN 2430
  • WGK Germany：3
  • Hazard Category Code： 34
  • Safety Instruction： S26-S37/39-S45-S36/37/39-S27
  • RTECS：TY3605000
  • Hazardous Material Identification： C
  • Risk Phrases：R34
  • Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.

2-tert-butyl-4-ethylphenol Customs Data

  • HS CODE：2907199090
  • Customs Data：

    China Customs Code:

    2907199090

    Overview:

    2907199090 Other monophenols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2907199090 other monophenols VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2-tert-butyl-4-ethylphenol Pricemore >>

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2-tert-butyl-4-ethylphenol Production Method

Production Method 1

4130-42-1 4130-42-1
96-70-8 96-70-8
Reaction Conditions
Reference
Thermal de-tert-butylation of 2,6-di-tert-butylphenol and its derivatives
Kun, O. B.; Nogina, N. I.; Ostashevskaya, L. A.; Egorov, E. M.; Kuzubova, L. I.; et al, Zhurnal Organicheskoi Khimii, 1984, 20(12), 2608-11

Production Method 2

4130-42-1 4130-42-1
96-70-8 96-70-8
Reaction Conditions
Reference
2-Tert-butyl-4-alkylphenols
, USSR, , ,

Production Method 3

96-70-8 96-70-8
Reaction Conditions
Reference
Selective process for preparing 2,4- or 3,6-disubstituted phenol compounds
, European Patent Organization, , ,

Production Method 4

123-07-9 123-07-9
620-17-7 620-17-7
96-70-8 96-70-8
4237-25-6 4237-25-6
Reaction Conditions
1.1 Reagents: 3,5-Dimethylphenol ,  Sulfuric acid ;  rt → 60 °C; 8 h, 60 °C; 2 h, 60 °C
Reference
Extraction and separation of 3,5-xylenol from 3,5-xylenol and m-p-ethyl phenol mixture
, China, , ,

Production Method 5

123-07-9 123-07-9
96-70-8 96-70-8
Reaction Conditions
1.1 Catalysts: Hydrochloric acid ,  Iron chloride (FeCl3) Solvents: 1,2-Dichloroethane ,  Water ;  24 h, 50 °C
Reference
Synergistic Bronsted/Lewis acid catalyzed aromatic alkylation with unactivated tertiary alcohols or di-tert-butylperoxide to synthesize quaternary carbon centers
Pan, Aaron; Chojnacka, Maja; Crowley, Robert III; Gottemann, Lucas; Haines, Brandon E.; et al, Chemical Science, 2022, 13(12), 3539-3548

Production Method 6

123-07-9 123-07-9
96-70-8 96-70-8
Reaction Conditions
1.1 Catalysts: Hydrochloric acid ,  Iron chloride (FeCl3) Solvents: 1,2-Dichloroethane ,  Water ;  24 h, 50 °C
Reference
Synergistic Bronsted/lewis acid catalyzed aromatic alkylation with unactivated tertiary alcohols or di-tert-butylperoxide to synthesize quaternary carbon centers
Pan, Aaron; Chojnacka, Maja; Crowley, Robert III; Gottemann, Lucas; Haines, Brandon E.; et al, ChemRxiv, 2021, , 1-9

Production Method 7

123-07-9 123-07-9
96-70-8 96-70-8
Reaction Conditions
1.1 Catalysts: p-Toluenesulfonic acid ;  0.5 MPa, 80 °C
Reference
Preparation of 2-tert-butyl-4-ethylphenol
, China, , ,

Production Method 8

96-70-8 96-70-8
Reaction Conditions
Reference
process for the preparation of phenols by catalytic transalkylation of tertiary-butylphenols
, Japan, , ,

Production Method 9

96-70-8 96-70-8
Reaction Conditions
Reference
2-Tert-Butyl-4-methylphenol or 2-tert-butyl-4-ethylphenol
, USSR, , ,

Production Method 10

96-70-8 96-70-8
Reaction Conditions
Reference
Oxidative coupling reaction of 2-halophenols with potassium hexacyanoferrate(III) in benzene solution
Tashiro, Masashi; Yoshiya, Haruo, Heterocycles, 1983, 20(4), 653-60

Production Method 11

123-07-9 123-07-9
620-17-7 620-17-7
96-70-8 96-70-8
4237-25-6 4237-25-6
Reaction Conditions
1.1 Solvents: N-Methyl-2-pyrrolidone hydrogen sulfate ,  Sulfamic acid, compd. with 1-methyl-2-pyrrolidinone (1:?) ;  50 °C; < 60 °C
Reference
Process for separation of 3-ethylphenol and 4-ethylphenol
, China, , ,

2-tert-butyl-4-ethylphenol Raw materials

2-tert-butyl-4-ethylphenol Preparation Products

2-tert-butyl-4-ethylphenol Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:96-70-8)2-tert-Butyl-4-ethylphenol
Order Number:sfd18908
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Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
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Amadis Chemical Company Limited
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(CAS:96-70-8)2-tert-butyl-4-ethylphenol
Order Number:A845625
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:06
Price ($):192.0
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(CAS:96-70-8)
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:96-70-8)2-叔丁基-4-乙基苯酚
Order Number:LE3369066
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:43
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Suzhou Senfeida Chemical Co., Ltd
(CAS:96-70-8)2-tert-Butyl-4-ethylphenol
sfd18908
Purity:99%
Quantity:200KG
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:96-70-8)2-tert-butyl-4-ethylphenol
A845625
Purity:99%
Quantity:500g
Price ($):192.0
Email